Cas no 870135-17-4 (4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine)

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine structure
870135-17-4 structure
Product Name:4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine
CAS No:870135-17-4
MF:C8H8ClN3
MW:181.622220039368
MDL:MFCD09038052
CID:721029
PubChem ID:11672776
Update Time:2024-10-26

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine
    • 1H-IMIDAZO[4,5-C]PYRIDINE, 4-CHLORO-1,6-DIMETHYL-
    • 4-chloro-1,6-dimethylimidazo[4,5-c]pyridine
    • 4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine (ACI)
    • EN300-3277252
    • F51087
    • AKOS006329846
    • MFCD09038052
    • 870135-17-4
    • DTXSID30470373
    • AC-27195
    • 4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine
    • MDL： MFCD09038052
    • Inchi： 1S/C8H8ClN3/c1-5-3-6-7(8(9)11-5)10-4-12(6)2/h3-4H,1-2H3
    • InChI Key： DNZYJLFFCZVGRL-UHFFFAOYSA-N
    • SMILES： ClC1C2N=CN(C=2C=C(C)N=1)C

Computed Properties

  • Exact Mass: 181.04100
  • Monoisotopic Mass: 181.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.37
  • Melting Point: 137-138℃
  • Boiling Point: 334℃
  • Flash Point: 156℃
  • PSA: 30.71000
  • LogP: 1.93010

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Pricemore >>

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 870135-17-4 95%
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4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Production Method

Production Method 1

182257-03-0 182257-03-0
870135-17-4 870135-17-4
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Methanol ,  Water ;  overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, rt
2.1 Solvents: Dimethylformamide ;  rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  12 h, rt
Reference
2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization
Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 2

870135-16-3 870135-16-3
870135-17-4 870135-17-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  12 h, rt
Reference
2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization
Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 3

63897-12-1 63897-12-1
870135-17-4 870135-17-4
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethanol ,  Water ;  rt; overnight, rt
2.1 Reagents: Iron ,  Hydrochloric acid Solvents: Methanol ,  Water ;  overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, rt
3.1 Solvents: Dimethylformamide ;  rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  12 h, rt
Reference
2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization
Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 4

4966-90-9 4966-90-9
870135-17-4 870135-17-4
Reaction Conditions
1.1 Reagents: N,N-Diethylaniline ,  Phosphorus oxychloride Solvents: Phosphorus oxychloride ;  3 h, 100 °C; cooled
1.2 Reagents: Water ;  2.5 h, rt
2.1 Reagents: Sodium carbonate Solvents: Ethanol ,  Water ;  rt; overnight, rt
3.1 Reagents: Iron ,  Hydrochloric acid Solvents: Methanol ,  Water ;  overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, rt
4.1 Solvents: Dimethylformamide ;  rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  12 h, rt
Reference
2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization
Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Raw materials

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Preparation Products

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